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Compound of Interest

Compound Name: Heptyl propionate

Cat. No.: B1594045 Get Quote

Heptyl propionate (C10H20O2) is an ester recognized for its characteristic fruity and floral

aroma, leading to its application in the flavor and fragrance industries. A thorough

understanding of its physical properties, specifically its boiling point and density, is crucial for its

synthesis, purification, and formulation in various commercial products. This guide provides a

detailed overview of these key parameters, including experimental methodologies for their

determination.

Quantitative Data Summary
The boiling point and density of heptyl propionate have been reported across various

sources. The slight variations in these values can be attributed to differences in experimental

conditions, such as atmospheric pressure and sample purity. A summary of the reported data is

presented below for comparative analysis.
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Physical Property Value Conditions Source(s)

Boiling Point 209.7 °C at 760 mmHg [1]

210 °C Not specified [2]

210.04 °C Not specified [3]

227.50 °C Not specified [4]

Density 0.8636 g/cm³ Not specified [3]

0.8640 to 0.8680

g/cm³
at 25.00 °C [5]

0.8679 g/cm³ Not specified [4]

0.869 g/cm³ Not specified [6]

0.874 g/cm³ Not specified [1][2]

Experimental Protocols
The determination of the boiling point and density of liquid esters like heptyl propionate
follows well-established laboratory procedures. These protocols are fundamental in the

characterization and quality control of such chemical compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For an organic liquid such as heptyl propionate, this is

typically determined through distillation.

Apparatus:

Round-bottom flask

Heating mantle or water bath

Condenser (e.g., Liebig condenser)
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Thermometer and adapter

Receiving flask

Boiling chips

Procedure:

The liquid sample (heptyl propionate) is placed in the round-bottom flask along with a few

boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, with the thermometer bulb positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor that is in

equilibrium with the boiling liquid.

Cooling water is circulated through the condenser.

The flask is gently heated. As the liquid boils, the vapor rises, and its temperature is

recorded by the thermometer.

The vapor then passes into the condenser, where it cools and liquefies, and the resulting

distillate is collected in the receiving flask.

The boiling point is recorded as the temperature at which the vapor temperature remains

constant while the liquid is actively boiling and condensing.

Determination of Density
The density of a liquid is its mass per unit volume. It is a fundamental physical property that can

be used to identify a substance and assess its purity.

Apparatus:

Pycnometer (a flask with a specific, accurately known volume) or an automated density

meter.

Analytical balance
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Constant temperature bath

Procedure (using a pycnometer):

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed.

The pycnometer is then filled with the liquid sample (heptyl propionate), ensuring no air

bubbles are trapped.

The filled pycnometer is placed in a constant temperature bath (e.g., at 25°C) to allow the

liquid to reach thermal equilibrium.

Any excess liquid that expands out of the capillary is carefully removed.

The pycnometer, filled with the sample, is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Logical Workflow for Property Determination
The following diagram illustrates the logical workflow for the experimental characterization of a

synthesized ester like heptyl propionate, focusing on the determination of its boiling point.

Workflow for Ester Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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